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Compound of Interest

4-(Methylsulfonamido)benzoic
Compound Name: o
aci

cat. No.: B1295666

An In-depth Technical Guide to 4-
(Methylsulfonamido)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methylsulfonamido)benzoic acid, a sulfonamide derivative of benzoic acid, is a compound
of interest in medicinal chemistry and drug development. Its structural features, combining a
carboxylic acid group with a sulfonamide moiety, suggest its potential as a bioactive molecule.
This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(Methylsulfonamido)benzoic acid, along with detailed experimental protocols
for its synthesis and purification, and an exploration of its likely biological activities based on its
chemical class.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-
(Methylsulfonamido)benzoic acid is essential for its application in research and
development. The following tables summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers of 4-(Methylsulfonamido)benzoic acid
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Identifier Value
IUPAC Name 4-(methanesulfonamido)benzoic acid[1]
CAS Number 7151-76-0[1]

Molecular Formula

CsHoNO4S[1]

Molecular Weight

215.23 g/mol [1]

Canonical SMILES

CS(=0)(=0)NC1=CC=C(C=C1)C(=0)O[1]

InChl Key SROHFTOYGFCJAF-UHFFFAQYSA-N[1]
4-[(Methylsulfonyl)amino]benzoic acid, p-
Synonyms (Methylsulfonamido)benzoic acid, N-Mesyl-4-

aminobenzoic acid[1]

Table 2: Physical Properties of 4-(Methylsulfonamido)benzoic acid

Property Value Source
Melting Point Data not available
pKa Data not available

Solubility in Water

Data not available

Solubility in Ethanol

Data not available

Solubility in DMSO

Data not available

Solubility in Methanol

Data not available

Note: While specific experimental data for the melting point, pKa, and solubility of 4-

(Methylsulfonamido)benzoic acid are not readily available in the searched literature, related

compounds such as 4-(Methylsulfonyl)benzoic acid have a reported melting point of 268-271

°C. The solubility of benzoic acid derivatives is known to be pH-dependent and generally

increases in organic solvents like ethanol and DMSO.

Experimental Protocols
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Synthesis of 4-(Methylsulfonamido)benzoic acid

The synthesis of 4-(Methylsulfonamido)benzoic acid can be achieved by the reaction of 4-
aminobenzoic acid with methanesulfonyl chloride in a basic aqueous medium. The following
protocol is adapted from a similar synthesis of a related sulfonamide.[2]

Workflow for the Synthesis of 4-(Methylsulfonamido)benzoic acid
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Reactants
4-Aminobenzoic Acid Sodium Carbonate Methanesulfonyl Chloride
Reaction
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Vi

Add Methanesulfonyl Chloride
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Y
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Y

Precipitate Formation

Y
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Y

Wash with cold water

Y

Dry the product

Crude Product

4-(Methylsulfonamido)benzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(Methylsulfonamido)benzoic acid.
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Detailed Methodology:

o Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic
stirrer, dissolve 4-aminobenzoic acid (1 equivalent) in an agueous solution of sodium
carbonate (sufficient to achieve a pH of 8-9).

» Addition of Sulfonylating Agent: While stirring the solution at room temperature, slowly add
methanesulfonyl chloride (1.1 equivalents) dropwise.

e Reaction: Continue stirring the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically
complete when the starting material (4-aminobenzoic acid) is no longer visible on the TLC
plate.

o Precipitation: Once the reaction is complete, transfer the reaction mixture to a beaker and
acidify it by slowly adding a solution of hydrochloric acid (e.g., 1 M HCI) until the pH reaches
approximately 2. A white precipitate of 4-(Methylsulfonamido)benzoic acid should form.

« |solation and Washing: Collect the precipitate by vacuum filtration. Wash the solid with cold
deionized water to remove any inorganic salts.

e Drying: Dry the collected solid in a vacuum oven to obtain the crude product.

Purification by Recrystallization

Recrystallization is a standard method for purifying solid organic compounds. The choice of
solvent is crucial and should be one in which the compound is soluble at high temperatures but
sparingly soluble at low temperatures. For sulfonamide derivatives, alcohols such as ethanol or
methanol, or a mixture of an alcohol and water, are often suitable.[3][4]

Workflow for Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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